Cas no 200625-96-3 (Z-D-Gln(Trt)-OH)

• Product Name: Z-D-Gln(Trt)-OH
• CAS No: 200625-96-3
• MF: C₃₂H₃₀N₂O₅
• MW: 522.591008663177
• MDL: MFCD29477790
• CID: 252713
• PubChem ID: 90470906
• Update Time: 2025-10-31

Z-D-Gln(Trt)-OH Chemical and Physical Properties

Names and Identifiers

• D-Glutamine,N2-[(phenylmethoxy)carbonyl]-N-(triphenylmethyl)-
• (R)-5-Amino-2-(((benzyloxy)carbonyl)(trityl)amino)-5-oxopentanoic acid
• Z-D-Gln(Trt)-OH
• (R)-2-(benzyloxycarbonylamino)-5-oxo-5-(tritylamino)pentanoic acid
• Z-D-GLUTAMINE(TRT)-OH
• AKOS037644221
• (2R)-5-oxo-2-(phenylmethoxycarbonylamino)-5-(tritylamino)pentanoic acid
• MFCD00237348
• FD21558
• DTXSID101187165
• 200625-96-3
• N2-[(Phenylmethoxy)carbonyl]-N-(triphenylmethyl)-D-glutamine
• AS-49118
• CS-0158437
• S-200625-96-3
• Z-N-DELTA-TRITYL-D-GLUTAMINE
• N-ALPHA-CBZ-GAMMA-TRITYL-D-GLUTAMINE
• N-ALPHA-CBZ-GAMMA-TRITYL-L-D-GLUTAMINE
• N-ALPHA-CARBOBENZOXY-N-GAMMA-TRITYL-D-GLUTAMINE

• MDL： MFCD29477790
• Inchi： 1S/C32H30N2O5/c35-29(22-21-28(30(36)37)33-31(38)39-23-24-13-5-1-6-14-24)34-32(25-15-7-2-8-16-25,26-17-9-3-10-18-26)27-19-11-4-12-20-27/h1-20,28H,21-23H2,(H,33,38)(H,34,35)(H,36,37)/t28-/m1/s1
• InChI Key： MYOAIKMOWHPBQS-MUUNZHRXSA-N
• SMILES： O=C(CC[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 522.21500
• Monoisotopic Mass: 522.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 14
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 792.6±60.0 °C(Predicted)
• Solubility: Insuluble (2.9E-4 g/L) (25 ºC),
• PSA: 104.73000
• LogP: 6.03630
• pka: 3.82±0.10(Predicted)

Z-D-Gln(Trt)-OH Security Information

• Storage Condition：-15°C

Additional information on Z-D-Gln(Trt)-OH

Z-D-Gln(Trt)-OH (CAS No. 200625-96-3): A Comprehensive Guide to Its Properties and Applications

In the realm of peptide synthesis and pharmaceutical research, Z-D-Gln(Trt)-OH (CAS No. 200625-96-3) stands out as a critical building block. This compound, also known as Nα-Z-D-glutamine(Trt)-OH, is widely utilized in the preparation of peptides due to its protective groups, which enhance stability and reactivity during synthesis. Its unique structure and functional groups make it indispensable in modern organic chemistry and drug development.

The growing interest in peptide-based therapeutics has propelled the demand for high-quality amino acid derivatives like Z-D-Gln(Trt)-OH. Researchers and pharmaceutical companies are increasingly focusing on peptides for their high specificity and low toxicity, making them ideal candidates for treating diseases such as diabetes, cancer, and autoimmune disorders. This compound’s role in facilitating efficient peptide coupling reactions underscores its importance in advancing these therapeutic innovations.

One of the most frequently asked questions about Z-D-Gln(Trt)-OH is its solubility and storage conditions. The compound is typically soluble in organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), but insoluble in water. Proper storage at -20°C under inert conditions is recommended to maintain its stability and prevent degradation. These practical considerations are crucial for researchers aiming to achieve reproducible results in their experiments.

Another hot topic in the scientific community is the green chemistry approach to peptide synthesis. Z-D-Gln(Trt)-OH is often used in conjunction with environmentally friendly coupling reagents and solvents to minimize waste and reduce the environmental impact of chemical processes. This aligns with the global push toward sustainable practices in pharmaceutical manufacturing, making the compound a subject of ongoing research and optimization.

From a structural perspective, the Z (benzyloxycarbonyl) and Trt (trityl) protective groups in Z-D-Gln(Trt)-OH play pivotal roles in peptide synthesis. The Z group protects the amino terminus, while the Trt group shields the side chain of glutamine, preventing unwanted side reactions. This dual protection strategy ensures high yields and purity in the final peptide products, which is why the compound is favored in both academic and industrial settings.

In conclusion, Z-D-Gln(Trt)-OH (CAS No. 200625-96-3) is a cornerstone of peptide chemistry, enabling breakthroughs in drug discovery and biotechnology. Its versatility, combined with the rising demand for peptide-based therapies, ensures its continued relevance in scientific research. As the field evolves, innovations in synthesis techniques and sustainable practices will further enhance the utility of this remarkable compound.